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Compound of Interest

Compound Name: DM-01

Cat. No.: B8117650 Get Quote

It has come to our attention that the designation "DM-01" can refer to more than one compound

in scientific literature and commercial databases. To ensure clarity and accuracy for your

research, these application notes provide detailed protocols for preparing stock solutions for

two distinct molecules commonly associated with this identifier: DM-01, the EZH2 inhibitor, and

Mertansine (DM1), a potent microtubule inhibitor.

Please verify the CAS number of your compound to select the appropriate protocol.

Section 1: DM-01 (EZH2 Inhibitor)
Application Note:

DM-01 is a potent and selective inhibitor of the Enhancer of zeste homolog 2 (EZH2), a histone

methyltransferase that is a catalytic component of the Polycomb Repressive Complex 2

(PRC2).[1] EZH2 catalyzes the trimethylation of histone H3 at lysine 27 (H3K27me3), leading

to transcriptional repression.[1][2] Dysregulation of EZH2 activity is implicated in the

progression of various cancers, making it a key therapeutic target.[3][4] In cellular assays, DM-
01 has been shown to decrease global H3K27me3 levels and inhibit the growth of cancer cell

lines, with an IC50 of 58.7 µM in K562 cells.[1]

This document provides a detailed protocol for the preparation of stock solutions of DM-01 for

use in a variety of in vitro assays. Adherence to this protocol will help ensure the consistency

and reproducibility of experimental results.
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Property Value

Chemical Name
4-(1-(4-(Trifluoromethyl)benzyl)-1H-indazol-3-

yl)picolinamide

CAS Number 2355280-00-9

Molecular Formula C21H15F3N4O

Molecular Weight 432.4 g/mol

Solubility DMSO: ≥ 2.5 mg/mL (5.79 mM)

Storage of Solid Store at -20°C

Storage of Stock Solution
-80°C for up to 6 months; -20°C for up to 1

month (store under nitrogen)[5][6]

Typical Assay Concentration 5-10 µM for cellular assays[1][5]

Experimental Protocol: Preparation of a 10 mM DM-01 Stock Solution in DMSO

Materials:

DM-01 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of DM-01 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.
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Weighing: Accurately weigh out a desired amount of DM-01 powder (e.g., 1 mg) and transfer

it to a sterile microcentrifuge tube.

Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.

The formula to use is: Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 /

Concentration (mM) For 1 mg of DM-01: Volume (µL) = (1 mg / 432.4 g/mol ) * 1,000,000 /

10 mM = 231.3 µL Carefully add the calculated volume of anhydrous DMSO to the tube

containing the DM-01 powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming (to no more than 37°C) may be applied if necessary to aid

dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile cryovials

to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to

6 months) or at -20°C for shorter-term storage (up to 1 month).[5][6] It is recommended to

store under nitrogen to maintain stability.[6]
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Simplified EZH2 Signaling Pathway and DM-01 Inhibition.
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Workflow for Preparing DM-01 Stock Solution.

Section 2: Mertansine (DM1)
Application Note:

Mertansine, also known as DM1, is a highly potent tubulin inhibitor.[7][8] It is a maytansinoid

that exerts its cytotoxic effects by binding to tubulin and inhibiting the assembly of microtubules.
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[7][8] This disruption of microtubule dynamics leads to mitotic arrest and subsequent apoptosis

of proliferating cells.[9] Due to its high potency, DM1 is frequently used as a cytotoxic payload

in antibody-drug conjugates (ADCs), such as Trastuzumab emtansine, for targeted cancer

therapy.[7]

A critical consideration when working with DM1 is the instability of its solutions.[10][11][12] It is

highly recommended to prepare solutions fresh for each experiment or to use small, pre-

packaged sizes to ensure potency and reproducibility.[10] Aqueous solutions are particularly

unstable and not recommended for storage beyond one day.[13]

Data Presentation:

Property Value

Chemical Name
N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)-

maytansine

CAS Number 139504-50-0

Molecular Formula C35H48ClN3O10S

Molecular Weight 738.3 g/mol [13]

Solubility

DMSO: ~20-83 mg/mL; DMF: ~33 mg/mL;

Ethanol: ~0.25 mg/mL; Insoluble in water[10]

[11][13]

Storage of Solid -20°C, protected from light and moisture[7]

Storage of Stock Solution

Solutions are unstable; prepare fresh.[10][12] If

short-term storage is necessary, store at -80°C

for no more than a few days. Avoid freeze-thaw

cycles.

Typical Assay Concentration Low nM to µM range for cellular assays[11]

Experimental Protocol: Preparation of a 10 mM Mertansine (DM1) Stock Solution in DMSO

Materials:
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Mertansine (DM1) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-retention tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of DM1 powder to come to room temperature before

opening to minimize moisture contamination.

Weighing: Due to the high potency and cost of DM1, it is often supplied in pre-weighed

amounts. If weighing is necessary, do so with precision in a chemical fume hood using

appropriate personal protective equipment.

Solvent Addition: Calculate the volume of anhydrous DMSO needed for a 10 mM stock

solution. Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration

(mM) For 1 mg of DM1: Volume (µL) = (1 mg / 738.3 g/mol ) * 1,000,000 / 10 mM = 135.4 µL

Add the calculated volume of fresh, anhydrous DMSO to the vial of DM1.

Dissolution: Cap the vial securely and vortex until the solid is fully dissolved. Sonication can

be used to aid dissolution if necessary.[11]

Immediate Use: It is strongly recommended to use the freshly prepared stock solution

immediately for serial dilutions and addition to assay media.

Short-Term Storage (If Absolutely Necessary): If the entire stock solution is not used, aliquot

into single-use, low-binding tubes, purge with an inert gas (e.g., argon or nitrogen) if

possible, and freeze rapidly at -80°C. Use within a very short timeframe (days) and discard

any unused portion after thawing. Avoid all freeze-thaw cycles.
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Mechanism of Action
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Simplified Microtubule Dynamics and DM1 Inhibition.
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Workflow for Preparing Mertansine (DM1) Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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